Cas no 62048-17-3 (2H-1-Benzopyran, 3,4,4a,5,6,8a-hexahydro-4,7-dimethyl-)

• Product Name: 2H-1-Benzopyran, 3,4,4a,5,6,8a-hexahydro-4,7-dimethyl-
• CAS No: 62048-17-3
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 459739
• PubChem ID: 71390421
• Update Time: 2025-04-19

2H-1-Benzopyran, 3,4,4a,5,6,8a-hexahydro-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 3,4,4a,5,6,8a-hexahydro-4,7-dimethyl-
• 4,7-dimethyl-3,4,4a,5,6,8a-hexahydro-2H-chromene
• 62048-17-3
• 4,7-Dimethyl-3,4,4a,5,6,8a-hexahydro-2H-1-benzopyran
• DTXSID90812331

• Inchi： 1S/C11H18O/c1-8-3-4-10-9(2)5-6-12-11(10)7-8/h7,9-11H,3-6H2,1-2H3
• InChI Key： UTSWRBKRQHSYAV-UHFFFAOYSA-N
• SMILES： O1CCC(C)C2CCC(C)=CC12

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans